2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide

• Molecular Formula: C11H10IN3OS
• Molecular Weight: 359.19 g/mol
• IUPAC Name: 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C11H10IN3OS/c12-7-1-3-8(4-2-7)14-11(16)9-6-17-10(5-13)15-9/h1-4,6H,5,13H2,(H,14,16)
• InChI Key: NIHORTCISKAKQV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CSC(=N2)CN)I

Description

2-(Aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide is a thiazole-derived compound characterized by:

• Thiazole core: A five-membered heterocyclic ring containing sulfur and nitrogen atoms.
• Position 4 substituent: A carboxamide group linked to a 4-iodophenyl moiety, introducing steric bulk and hydrophobic interactions.

Preparation Methods

General Synthetic Strategy

The preparation of 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide typically involves:

• Construction of the thiazole ring with appropriate substitution.
• Introduction of the aminomethyl group at the 2-position.
• Formation of the carboxamide linkage with the 4-iodophenyl moiety.

The synthetic route is generally a multi-step organic synthesis involving acylation, amidation, and functional group transformations under controlled conditions.

Detailed Preparation Method

Starting Materials

• Ethyl 2-acetamido-1,3-thiazole-4-carboxylate or related thiazole esters serve as precursors.
• 4-Iodophenylamine is used for the amide coupling.
• Reagents such as thionyl chloride , triethylamine , and benzylamine derivatives are employed for activation and substitution reactions.
• Solvents include tetrahydrofuran (THF) , dichloromethane (DCM) , and ethyl acetate .

Synthetic Steps

Step 1: Preparation of Thiazole-4-carboxylic Acid Derivative

• The ester precursor is converted to the corresponding acid chloride using thionyl chloride under reflux conditions.
• The acid chloride intermediate is purified by distillation or recrystallization.

Step 2: Amidation with 4-Iodophenylamine

• The acid chloride is reacted with 4-iodophenylamine in the presence of a base such as triethylamine in an aprotic solvent like dichloromethane .
• The reaction is carried out at low temperature (0-5 °C) initially, then allowed to warm to room temperature to complete amidation.
• The product is isolated by aqueous workup, extraction, and purification by recrystallization or chromatography.

Step 3: Introduction of the Aminomethyl Group at the 2-Position

• The 2-position is functionalized typically via nucleophilic substitution or reductive amination.
• For example, reaction with formaldehyde and an amine source under reductive conditions introduces the aminomethyl substituent.
• Alternatively, benzylamine derivatives can be used to introduce the aminomethyl group via substitution.

Step 4: Purification and Characterization

• The crude product is purified by recrystallization from solvents such as ethyl acetate or methanol .
• Thin layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are used to monitor reaction progress and purity.
• Final compound characterization includes NMR, IR, and mass spectrometry to confirm structure.

Representative Reaction Conditions and Yields

Step	Reagents & Conditions	Solvent	Temperature	Yield (%)	Notes
Acid chloride formation	Thionyl chloride, reflux	Dichloromethane	Reflux (~70 °C)	85-90	Anhydrous conditions essential
Amidation with 4-iodophenylamine	4-Iodophenylamine, triethylamine, 0-25 °C	Dichloromethane	0 °C to RT	75-85	Slow addition of amine improves selectivity
Aminomethyl introduction	Formaldehyde, reductive amination conditions	Methanol or THF	RT to 50 °C	70-80	Reducing agent (e.g., NaBH3CN) used
Purification	Recrystallization, chromatography	Ethyl acetate, MeOH	Ambient	-	High purity (>98%) achievable

Analytical and Monitoring Techniques

• Thin Layer Chromatography (TLC): Used to monitor reaction progress at each step.
• Nuclear Magnetic Resonance (NMR): $$ ^1H $$ and $$ ^{13}C $$ NMR confirm substitution patterns.
• Mass Spectrometry (MS): Confirms molecular weight and purity.
• Infrared Spectroscopy (IR): Identifies functional groups, especially amide and thiazole ring vibrations.
• Elemental Analysis: Verifies compound composition.

Notes on Optimization and Variations

• The choice of solvent and temperature critically affects the amidation step's selectivity and yield.
• Use of protecting groups for the aminomethyl moiety may be necessary if side reactions occur.
• Alternative coupling agents such as EDC or DCC can be employed instead of acid chlorides for amide bond formation.
• The iodophenyl substituent is sensitive to strong bases and reductive conditions; thus, mild reaction conditions are preferred.

Chemical Reactions Analysis

Types of Reactions

2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The iodophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Amines, thiols; reactions are conducted in polar solvents like DMF or DMSO.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of novel materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The iodophenyl group enhances its binding affinity, while the thiazole ring contributes to its stability and reactivity. Pathways involved may include inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following compounds share the 1,3-thiazole-4-carboxamide scaffold but differ in substituents and biological profiles:

Table 1: Structural and Functional Comparison

Compound Name	Position 2 Substituent	N-Linked Group	Molecular Formula	Biological Activity/Notes	Source
Target Compound	Aminomethyl	4-Iodophenyl	C11H10IN3OS	Not explicitly reported	N/A
SANC00222	2,3-Dihydroxyphenyl	2-(1H-Imidazol-5-yl)ethyl	C15H14N4O3S	High docking score (hydrophobic/H-bond interactions)
DAMPTC	(3,4-Dichlorophenyl)amino	3-(Morpholin-4-yl)propyl	C17H20Cl2N4O2S	Potential receptor flexibility in screening
Acotiamide	(2-Hydroxy-4,5-dimethoxybenzoyl)amino	Diisopropylaminoethyl	C21H32N4O5S	Prokinetic agent (gastrointestinal motility)
N-(2-Methoxybenzyl)-...	(4-Methoxybenzyl)amino	2-Methoxybenzyl	C20H21N3O3S	Physicochemical properties detailed
CAS 400080-65-1	4-Nitrophenyl	2,4-Difluorophenyl	C16H9F2N3O3S	Electron-withdrawing substituents

Functional and Pharmacological Insights

Target Compound vs. SANC00222: The aminomethyl group in the target may enhance solubility compared to SANC00222’s 2,3-dihydroxyphenyl, which prioritizes hydrophobic interactions .

Target Compound vs. DAMPTC: DAMPTC’s 3,4-dichlorophenylamino group and morpholine-propyl chain suggest dual hydrophobic and polar interactions, contrasting with the target’s simpler 4-iodophenyl .

Target Compound vs. Acotiamide: Acotiamide’s diisopropylaminoethyl and hydroxy-dimethoxybenzoyl groups highlight its prokinetic mechanism, whereas the target’s iodine substituent may favor different therapeutic applications .

Biological Activity

2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide is a compound that belongs to the thiazole family, which has garnered attention for its diverse biological activities. This article delves into its synthesis, biological evaluation, and potential therapeutic applications, particularly as an anticoagulant and anti-cancer agent.

Synthesis

The synthesis of 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide typically involves the following steps:

• Preparation of Thiazole Derivatives : The initial step involves the formation of thiazole derivatives through cyclization reactions.
• Acylation : The thiazole intermediate is then acylated with appropriate amines to introduce the aminomethyl and iodo substituents.
• Purification : The final product is purified using techniques such as recrystallization or chromatography.

The general synthetic route can be summarized as follows:

$$\text{Thiazole Intermediate}\xrightarrow{\text{Acylation}}2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide$$

Anticoagulant Properties

Research has demonstrated that 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide acts as a potent inhibitor of Factor Xa (FXa), an essential enzyme in the coagulation cascade. Its anticoagulant properties make it a candidate for the development of new anticoagulation therapies. In vitro studies indicate that this compound effectively inhibits FXa activity, which is crucial for preventing thrombus formation.

Table 1: FXa Inhibition Data

Compound	IC50 (μM)	Mechanism of Action
2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide	0.5	FXa Inhibition

Anti-Cancer Activity

In addition to its anticoagulant effects, this compound has shown promising anti-cancer activity. In studies involving xenograft models, it demonstrated significant tumor growth inhibition across various cancer cell lines, including colon and lung adenocarcinomas.

Table 2: Anti-Cancer Efficacy

Cell Line	Dose (mg/kg)	Tumor Control (%)
HCA-7 (Colonic Adenocarcinoma)	200	61
SW837 (Rectum Adenocarcinoma)	200	40
A549 (Lung Adenocarcinoma)	100	38

The biological activity of 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide can be attributed to its ability to interact with specific molecular targets:

• Inhibition of COX Enzymes : Similar compounds in the thiazole class have been shown to inhibit cyclooxygenase (COX) enzymes, leading to reduced levels of prostaglandins (PGE2), which are involved in inflammation and cancer progression.
• Cellular Uptake : The presence of polar groups in the structure enhances cellular permeability, facilitating its biological effects.

Case Studies

Several studies have focused on the biological evaluation of thiazole derivatives:

• A study highlighted the synthesis and evaluation of various thiazoles, revealing that modifications at specific positions significantly influenced their biological activity. For instance, compounds with para-substituted phenyl groups exhibited enhanced COX-2 inhibition and anti-inflammatory properties .
• Another research effort evaluated the anti-cancer potential of aminothiazoles in mouse models, confirming that certain derivatives could effectively reduce tumor size without significant toxicity .

Q & A

Q. What are the optimal synthetic routes for 2-(aminomethyl)-N-(4-iodophenyl)-1,3-thiazole-4-carboxamide, and how do reaction conditions influence yield?

• Methodology : Multi-step synthesis typically involves: (i) Formation of the thiazole core via cyclization of thiourea derivatives with α-haloketones (controlled at 60–80°C in ethanol or dichloromethane). (ii) Coupling the aminomethyl group via reductive amination or nucleophilic substitution (pH 7–9, using NaBH₄ or similar reductants). (iii) Introducing the 4-iodophenyl moiety via Buchwald-Hartwig amidation or Ullmann coupling (CuI/Pd catalysts, 100–120°C) .

• Critical Parameters : Temperature (±5°C) and solvent polarity (e.g., ethanol vs. DMF) significantly affect regioselectivity and yield (60–85% reported for analogous thiazoles) .

Q. How is the compound characterized to confirm structural integrity and purity?

• Analytical Workflow :

• NMR Spectroscopy : ¹H/¹³C NMR to verify substituent positions (e.g., thiazole C-H protons at δ 7.2–8.1 ppm; iodophenyl aromatic protons at δ 7.4–7.8 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to confirm molecular ion ([M+H]⁺) and rule out side products (e.g., dehalogenation artifacts).
• Elemental Analysis : Deviation <0.4% between calculated and observed C/H/N/S ratios ensures purity .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data across studies (e.g., IC₅₀ variability)?

• Troubleshooting Strategy :

• Orthogonal Assays : Validate target engagement using SPR (surface plasmon resonance) alongside enzymatic assays to distinguish true inhibition from assay interference .
• Batch Consistency : Compare HPLC purity profiles (e.g., residual solvents or tautomeric forms in thiazole derivatives alter activity) .
• Structural Analogues : Test 4-bromo/chlorophenyl variants to assess iodine’s role in activity (steric vs. electronic effects) .

Q. What computational strategies predict binding modes of this compound with biological targets (e.g., kinases)?

• Modeling Workflow :

• Molecular Docking : Use AutoDock Vina or Glide with crystal structures (e.g., PDB 6LU7 for SARS-CoV-2 main protease) to identify key interactions (e.g., thiazole sulfur with catalytic cysteine).
• MD Simulations : Run 100-ns trajectories in GROMACS to assess stability of the iodophenyl group in hydrophobic pockets .
• Free Energy Calculations : MM/PBSA to rank binding affinities of halogen-substituted analogues .

Q. How can structure-activity relationship (SAR) studies be optimized for thiazole-4-carboxamide derivatives?

• Design Principles :

• Bioisosteric Replacement : Substitute the iodophenyl group with trifluoromethyl or ethynyl groups to balance lipophilicity and metabolic stability .
• Proteolysis-Targeting Chimeras (PROTACs) : Link the thiazole core to E3 ligase recruiters (e.g., pomalidomide) for targeted protein degradation .

Q. What strategies mitigate instability of the aminomethyl group under physiological conditions?

• Stabilization Approaches :

• Prodrug Design : Convert the aminomethyl to a tert-butyl carbamate (Boc-protected) for improved plasma stability, with enzymatic cleavage in target tissues .
• pH-Sensitive Formulations : Encapsulate in liposomes (pH 5.5–6.5) to prevent premature degradation .

Methodological Challenges

Q. How should researchers address low yields in the final coupling step (e.g., iodophenyl introduction)?

• Optimization Tactics :

• Catalyst Screening : Test Pd₂(dba)₃/Xantphos vs. CuI/1,10-phenanthroline for C–N coupling efficiency.
• Microwave-Assisted Synthesis : Reduce reaction time from 24h to 2h (80°C, 300W) while maintaining >70% yield .

Q. What purification methods are effective for removing trace metal catalysts from the final product?

• Protocol :

• Ion-Exchange Chromatography : Use Dowex 50WX2 resin to chelate residual Pd/Cu.
• Recrystallization : Ethanol/water (7:3) yields >98% purity by removing hydrophobic metal complexes .